(2',3-Difluorobiphenyl-4-yl)methanamine
Overview
Description
(2',3-Difluorobiphenyl-4-yl)methanamine, also known as DFBMA, is an organic compound that has recently gained attention in the scientific community for its unique properties. It is a white, crystalline solid and is soluble in water, ethanol, and ether. DFBMA is currently being studied for its potential use in a variety of applications, including drug synthesis, medical research, and laboratory experiments.
Scientific Research Applications
Antimicrobial Activity
(2’,3-Difluorobiphenyl-4-yl)methanamine: has been synthesized and evaluated for its potential to inhibit various bacterial and fungal strains. This compound has shown promise in combating Gram-positive bacteria like Bacillus subtilis and Staphylococcus aureus, as well as Gram-negative bacteria including Pseudomonas aeruginosa, Escherichia coli, and Klebsiella pneumoniae. Its efficacy against fungi such as Candida albicans has also been noted .
Cytotoxicity Studies
The compound has been subjected to cytotoxicity investigations using the MTT assay against the Hep-2 cell line. This is crucial for understanding the potential therapeutic window of the compound and its safety profile when considering its use in medical treatments .
Molecular Docking Studies
Molecular docking studies have been conducted to locate the binding interaction with target proteins. This application is significant in drug design and development, as it helps in predicting the orientation of the compound when bound to a target, which in turn can predict its reactivity and activity .
Synthesis of Pyrimidine Derivatives
The compound serves as a precursor in the synthesis of pyrimidine derivatives, which are noted for a wide range of biological activities. These activities include roles in pharmacology and as synthetic precursors in medicinal chemistry .
Biological Evaluation of Fluorinated Compounds
Fluorine-containing organic compounds, including those related to (2’,3-Difluorobiphenyl-4-yl)methanamine , are known to exhibit a broad spectrum of biological activities. The compound’s structure allows for the exploration of these activities, which can range from antiviral to anticancer properties .
properties
IUPAC Name |
[2-fluoro-4-(2-fluorophenyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F2N/c14-12-4-2-1-3-11(12)9-5-6-10(8-16)13(15)7-9/h1-7H,8,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BELAXMBFTSSXCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=C(C=C2)CN)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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